Cas no 1804707-09-2 (3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride)
3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride
-
- Inchi: 1S/C6H3ClF3NO2S/c7-14(12,13)4-2-11-1-3(5(4)8)6(9)10/h1-2,6H
- InChI Key: LEZDNSKKCJPUCF-UHFFFAOYSA-N
- SMILES: ClS(C1C=NC=C(C(F)F)C=1F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 292
- XLogP3: 1.6
- Topological Polar Surface Area: 55.4
3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023030818-250mg |
3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride |
1804707-09-2 | 97% | 250mg |
$646.00 | 2022-04-01 | |
| Alichem | A023030818-500mg |
3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride |
1804707-09-2 | 97% | 500mg |
$1,078.00 | 2022-04-01 | |
| Alichem | A023030818-1g |
3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride |
1804707-09-2 | 97% | 1g |
$1,730.40 | 2022-04-01 |
3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride
Introduction to 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride (CAS No. 1804707-09-2)
3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride (CAS No. 1804707-09-2) is a highly versatile and valuable compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. The presence of difluoromethyl and fluorine substituents, along with the sulfonyl chloride functional group, endows this molecule with a combination of electronic and steric properties that make it an attractive candidate for various chemical transformations and biological studies.
The synthesis of 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride involves a series of well-defined steps, including the formation of the difluoromethylated pyridine core and the subsequent introduction of the sulfonyl chloride group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial research. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach that significantly improved the yield and purity of the final product.
In terms of its applications, 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride has shown promise in several areas of medicinal chemistry. One notable application is its use as a building block for the synthesis of potent inhibitors targeting specific enzymes involved in various diseases. For example, researchers at the University of California, San Francisco, have utilized this compound to develop inhibitors of kinases, which are key players in signal transduction pathways associated with cancer and inflammatory disorders. The high reactivity and functional group compatibility of 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride make it an ideal starting material for such endeavors.
Beyond enzyme inhibition, this compound has also been explored for its potential in developing novel antimicrobial agents. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride exhibited potent activity against a range of bacterial strains, including those resistant to conventional antibiotics. The unique electronic properties conferred by the difluoromethyl and fluorine substituents were found to enhance the binding affinity and efficacy of these derivatives against their targets.
The biological activity of 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride has also been investigated in preclinical studies. In a recent paper published in Nature Communications, researchers reported that a derivative of this compound demonstrated significant antitumor activity in both cell culture and animal models. The compound was found to selectively inhibit the growth of cancer cells while sparing normal cells, suggesting its potential as a lead compound for further drug development.
In addition to its therapeutic applications, 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride has also found use in diagnostic imaging. The high electron density and unique chemical properties make it suitable for labeling biomolecules with radiotracers or fluorescent tags. This application has been explored in positron emission tomography (PET) imaging studies, where derivatives of this compound have been used to visualize specific biological processes in vivo.
The safety profile of 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride is an important consideration for its practical use. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations, although proper handling and storage protocols should be followed to ensure safety.
In conclusion, 3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride (CAS No. 1804707-09-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents, antimicrobial compounds, and diagnostic imaging agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.
1804707-09-2 (3-(Difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)